Cas no 1436273-07-2 (2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide)

• Product Name: 2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide
• CAS No: 1436273-07-2
• MF: C₁₁H₁₁BrFN₃O
• MW: 300.12694478035
• CID: 6295627
• PubChem ID: 71981227
• Update Time: 2025-05-26

2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide
• EN300-26576578
• 2-(3-Bromo-N-cyano-4-fluoroanilino)-N,N-dimethylacetamide
• 1436273-07-2
• 2-[(3-BROMO-4-FLUOROPHENYL)(CYANO)AMINO]-N,N-DIMETHYLACETAMIDE
• AKOS016957013

• Inchi： 1S/C11H11BrFN3O/c1-15(2)11(17)6-16(7-14)8-3-4-10(13)9(12)5-8/h3-5H,6H2,1-2H3
• InChI Key： LFCSGWPUTZJXCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)N(C#N)CC(N(C)C)=O)F

Computed Properties

• Exact Mass: 299.00695g/mol
• Monoisotopic Mass: 299.00695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide

2-(3-Bromo-4-Fluorophenyl)(Cyano)amino-N,N-Dimethylacetamide: An Overview of a Promising Compound

2-(3-Bromo-4-Fluorophenyl)(cyano)amino-N,N-dimethylacetamide (CAS No. 1436273-07-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including cancer treatment and neurodegenerative diseases. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide is defined by its aromatic ring substituted with a bromine and fluorine atom, a cyano group, and an acetamide moiety with two methyl groups. The presence of these functional groups imparts distinct chemical and physical properties to the compound. The bromine and fluorine substituents contribute to the compound's lipophilicity and electronic characteristics, which are crucial for its biological activity. The cyano group enhances the compound's reactivity and stability, while the dimethylacetamide moiety provides additional solubility and bioavailability.

Synthesis Methods

The synthesis of 2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide has been explored through various synthetic routes. One common method involves the reaction of 3-bromo-4-fluorobenzonitrile with N,N-dimethylacetyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another approach involves the coupling of 3-bromo-4-fluoroaniline with cyanoacetyl chloride followed by N-methylation using methyl iodide. These synthetic methods have been optimized to ensure scalability and cost-effectiveness, making the compound accessible for further research and development.

Biological Activities

2-(3-Bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide has demonstrated promising biological activities in several preclinical studies. One of its key applications is in cancer therapy, where it has shown potent antitumor effects against various cancer cell lines. The compound selectively targets cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Recent studies have also highlighted its potential as a neuroprotective agent, with evidence suggesting that it can mitigate neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease.

The mechanism of action of 2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide is multifaceted. It has been shown to modulate the activity of specific enzymes and receptors, leading to downstream effects on cellular processes such as apoptosis, autophagy, and inflammation. For instance, the compound can inhibit the activity of protein kinases involved in cancer progression, thereby reducing tumor growth and metastasis. Additionally, it can activate neuroprotective pathways by upregulating antioxidant enzymes and reducing oxidative stress.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of 2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide. Several phase I clinical trials are currently underway to assess the safety and tolerability of the compound in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and warrant further investigation in larger-scale clinical trials.

In addition to its therapeutic potential, 2-(3-bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide has also been explored as a tool compound in basic research. Its unique chemical structure makes it an ideal candidate for studying protein-protein interactions and signaling pathways in cellular models. Researchers are using this compound to gain insights into disease mechanisms and identify novel therapeutic targets.

Conclusion

2-(3-Bromo-4-fluorophenyl)(cyano)amino-N,N-dimethylacetamide (CAS No. 1436273-07-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable properties that contribute to its biological activities, including antitumor effects and neuroprotective properties. Ongoing clinical trials are expected to provide further insights into its safety and efficacy, paving the way for potential therapeutic applications in cancer treatment and neurodegenerative diseases. As research continues to advance, this compound holds great promise for improving patient outcomes and advancing our understanding of complex biological processes.